Dihydroxyphosphanyl [dihydroxyphosphanyloxy(hydroxy)phosphanyl] hydrogen phosphite

• CAS No.: 156065-15-5
• Molecular Formula: H6O9P4
• Molecular Weight: 273.94 g/mol
• IUPAC Name: dihydroxyphosphanyl [dihydroxyphosphanyloxy(hydroxy)phosphanyl] hydrogen phosphite
• InChI: InChI=1S/H6O9P4/c1-10(2)7-12(5)9-13(6)8-11(3)4/h1-6H
• InChI Key: IBERQJPJDNLJKF-UHFFFAOYSA-N
• Canonical SMILES: OP(O)OP(O)OP(O)OP(O)O

Description

Dihydroxyphosphanyl [dihydroxyphosphanyloxy(hydroxy)phosphanyl] hydrogen phosphite is a complex organophosphorus compound. It is characterized by multiple phosphorus atoms bonded to oxygen and hydroxyl groups, forming a unique structure that has significant implications in various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of dihydroxyphosphanyl [dihydroxyphosphanyloxy(hydroxy)phosphanyl] hydrogen phosphite typically involves the reaction of phosphorus trichloride with water and subsequent hydrolysis. The reaction conditions often require careful control of temperature and pH to ensure the correct formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale hydrolysis processes, where phosphorus trichloride is reacted with water under controlled conditions. The process may also include purification steps to isolate the compound from by-products and impurities.

Chemical Reactions Analysis

Types of Reactions

Dihydroxyphosphanyl [dihydroxyphosphanyloxy(hydroxy)phosphanyl] hydrogen phosphite undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphates.

Reduction: It can be reduced to form phosphines.

Substitution: The hydroxyl groups can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various acids and bases for substitution reactions. The conditions typically involve controlled temperatures and pH levels to ensure the desired reaction pathway.

Major Products Formed

The major products formed from these reactions include phosphates, phosphines, and substituted phosphite derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Dihydroxyphosphanyl [dihydroxyphosphanyloxy(hydroxy)phosphanyl] hydrogen phosphite has a wide range of scientific research applications:

Chemistry: It is used as a reagent in the synthesis of other organophosphorus compounds.

Biology: The compound is studied for its potential role in biological systems, particularly in enzyme inhibition and as a potential therapeutic agent.

Medicine: Research is ongoing into its potential use in drug development, particularly for its antioxidant properties.

Industry: It is used in the production of flame retardants, plasticizers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of dihydroxyphosphanyl [dihydroxyphosphanyloxy(hydroxy)phosphanyl] hydrogen phosphite involves its interaction with various molecular targets. The compound can act as an antioxidant by scavenging free radicals and preventing oxidative damage. It may also inhibit certain enzymes by binding to their active sites, thereby altering their activity.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include:

Phosphonic acid: Characterized by a phosphorus atom bonded to three oxygen atoms and one carbon atom.

Phosphinic acid: Contains a phosphorus atom bonded to two oxygen atoms and one carbon atom.

Phosphoric acid: Features a phosphorus atom bonded to four oxygen atoms.

Uniqueness

Dihydroxyphosphanyl [dihydroxyphosphanyloxy(hydroxy)phosphanyl] hydrogen phosphite is unique due to its complex structure with multiple phosphorus atoms and hydroxyl groups. This structure imparts distinct chemical properties and reactivity, making it valuable in various applications that other similar compounds may not be suitable for.